Cas no 16705-20-7 (1,4-Phthalazinedione,2,3-dihydro-2-(3-oxobutyl)-)
16705-20-7 structure
Product Name:1,4-Phthalazinedione,2,3-dihydro-2-(3-oxobutyl)-
CAS No:16705-20-7
MF:C12H12N2O3
MW:232.235282897949
CID:154893
PubChem ID:242301
Update Time:2025-04-19
1,4-Phthalazinedione,2,3-dihydro-2-(3-oxobutyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1,4-Phthalazinedione,2,3-dihydro-2-(3-oxobutyl)-
- 1-amino-4-naphthole
- 1-Naphthalenol, 4-amino-
- 2-(3-oxo-butyl)-2,3-dihydro-phthalazine-1,4-dione
- 2-(3-Oxo-butyl)-4-hydroxy-1(2H)-phthalazinon
- 4-Amino-1-naphthalenol
- 4-Amino-1-naphthol
- 4-Amino-1-naphtholhydrochloride
- 4-amino-naphthalen-1-ol
- 4-aminonaphthol
- 4-azanylnaphthalen-1-ol
- 4-hydroxy-1-naphthylamine
- 4-Hydroxy-1-oxo-2-< 3-oxo-butyl> -1.
- AC1L2AQW
- aminonaphthol
- SureCN367092
- NCXUAFUZSGSSHU-UHFFFAOYSA-N
- 4-Hydroxy-2-(3-oxobutyl)phthalazin-1(2H)-one
- 2-(3'-Oxobutyl)-2,3-Dihydrophthalazine-1,4-Dione
- NSC50846
- SCHEMBL10484752
- AKOS011301205
- NSC-50846
- DTXSID50937271
- 16705-20-7
-
- Inchi: 1S/C12H12N2O3/c1-8(15)6-7-14-12(17)10-5-3-2-4-9(10)11(16)13-14/h2-5H,6-7H2,1H3,(H,13,16)
- InChI Key: NCXUAFUZSGSSHU-UHFFFAOYSA-N
- SMILES: O=C1C2C=CC=CC=2C(NN1CCC(C)=O)=O
Computed Properties
- Exact Mass: 232.08486
- Monoisotopic Mass: 232.085
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 354
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.3
- Topological Polar Surface Area: 66.5Ų
Experimental Properties
- Density: 1.261
- Boiling Point: °Cat760mmHg
- Flash Point: °C
- Refractive Index: 1.561
- PSA: 66.48
- LogP: 0.66890
1,4-Phthalazinedione,2,3-dihydro-2-(3-oxobutyl)- Related Literature
-
Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
-
Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
-
Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
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